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Compound of Interest

Compound Name: PF-8380 hydrochloride

Cat. No.: B15575814

Application Note and Protocol

Audience: Researchers, scientists, and drug development professionals.

Introduction

PF-8380 is a potent and specific inhibitor of autotaxin (ATX), with an IC50 of 2.8 nM in isolated
enzyme assays and 101 nM in human whole blood.[1][2][3] By inhibiting ATX, PF-8380
modulates the levels of lysophosphatidic acid (LPA), a bioactive lipid involved in various
physiological and pathological processes, including inflammation and cancer.[4] Accurate and
consistent preparation of PF-8380 hydrochloride stock solutions is crucial for reliable
experimental outcomes in in vitro and in vivo studies. This document provides a detailed
protocol for the preparation, storage, and handling of PF-8380 hydrochloride stock solutions
in dimethyl sulfoxide (DMSO).

Physicochemical Properties and Solubility

Proper stock solution preparation begins with an understanding of the compound's
physicochemical properties. There are slight variations in the reported molecular weight and
solubility of PF-8380 hydrochloride across different suppliers. It is essential to consult the
certificate of analysis (CoA) provided with your specific batch of the compound.

Table 1: Physicochemical Data for PF-8380 Hydrochloride
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Property Value

478.33 g/mol (free base)[3][4]; 514.79 g/mol

Molecular Weight ]
(hydrochloride)[5]

Reported values vary: <1 mg/mL[4], 220.9
mg/mL[6], 96 mg/mL (200.69 mM)[7], 100
mg/mL (with ultrasonication)[3]. Use fresh,
anhydrous DMSO for best results.[7]

Solubility in DMSO

Appearance Solid powder.

Storage (Powder) -20°C for up to 3 years.[4]

-20°C for up to 1 year[1]; -80°C for up to 2
Storage (DMSO Stock) years[1]. Aliquoting is recommended to avoid
repeated freeze-thaw cycles.

Experimental Protocol: Preparing a 10 mM Stock
Solution

This protocol details the preparation of a 10 mM stock solution of PF-8380 hydrochloride in
DMSO.

Materials:

PF-8380 hydrochloride powder

e Anhydrous Dimethyl Sulfoxide (DMSO)

e Microcentrifuge tubes or amber glass vials
o Calibrated analytical balance

o Calibrated micropipettes and sterile tips

o Vortex mixer

o (Optional) Sonicator or water bath at 37°C
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Procedure:

e Pre-weighing Preparation: Before opening, bring the vial of PF-8380 hydrochloride powder
to room temperature to prevent condensation of moisture.

e Weighing the Compound: Accurately weigh the desired amount of PF-8380 hydrochloride
powder in a sterile microcentrifuge tube. For smaller quantities (e.g., 1 mg, 5 mg), it may be
preferable to dissolve the entire contents of the manufacturer's vial to avoid inaccuracies
from weighing small amounts.[5]

o Calculating the Required Volume of DMSO: Use the following formula to calculate the
volume of DMSO needed to achieve a 10 mM stock solution:

Volume (L) = (Mass (g) / Molecular Weight ( g/mol )) / Concentration (mol/L)

Example Calculation for 1 mg of PF-8380 Hydrochloride (MW: 514.79 g/mol ):

o

Mass = 0.001 g

[¢]

Molecular Weight = 514.79 g/mol

Concentration = 0.010 mol/L

[e]

[e]

Volume (L) = (0.001 g/ 514.79 g/mol ) / 0.010 mol/L = 0.000194 L

o

Volume (uL) = 194 pL

Table 2: DMSO Volumes for 10 mM PF-8380 Hydrochloride Stock Solution

Mass of PF-8380 HCI Volume of DMSO for 10 mM Stock
1mg 194 uL

5 mg 971 uL

10 mg 1.94 mL

 Dissolving the Compound: Add the calculated volume of anhydrous DMSO to the tube
containing the PF-8380 hydrochloride powder.
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o Mixing: Close the tube tightly and vortex thoroughly until the powder is completely dissolved.
If dissolution is slow, gentle warming in a 37°C water bath or brief sonication can be used to
facilitate dissolution.[6] Visually inspect the solution to ensure there are no visible particles.

o Storage: Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge
tubes or amber glass vials. Store the aliquots at -20°C or -80°C. This practice minimizes the
number of freeze-thaw cycles, which can degrade the compound.[1]

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the mechanism of action of PF-8380 and the workflow for
preparing the stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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